2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile
Overview
Description
2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile is a useful research compound. Its molecular formula is C18H14F3N3O2 and its molecular weight is 361.324. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Material Development
- Recyclization Reactions and Synthesis of Heterocyclic Compounds : Research demonstrates the acylation of related pyrrolidin-based compounds leading to products used in synthesizing γ-aminopropylpyrazoles and pyrimidines, indicating potential applications in the development of new chemical entities and materials K. V. Shvidenko et al., 2010.
Polymer Science
- Polyimide Synthesis : Studies on novel aromatic dianhydride monomers, including pyridine-containing compounds, lead to the development of new polyimides with high thermal stability and low dielectric constants, suggesting applications in electronics and materials science Xiaolong Wang et al., 2006.
Coordination Chemistry and Bioactivity
- Metal Complexes with Biomedical Applications : Research on oxidovanadium(V) complexes incorporating aroylhydrazones and heterocycles, such as pyridine, reveals DNA binding, photo-induced DNA cleavage, and cytotoxic activities against cancer cell lines, indicating potential applications in medicinal chemistry and cancer therapy S. Dash et al., 2015.
Organic Chemistry and Drug Design
- Synthesis of Anticancer Derivatives : Research on 2-aminonicotinonitrile derivatives and their reactions with various reagents demonstrates the synthesis of compounds with potential anticancer properties, highlighting applications in drug discovery and organic synthesis S. Y. Mansour et al., 2021.
Molecular Magnetism
- Design of Single-Molecule Magnets : Studies on complexes combining lanthanide ions with organic radicals show ferromagnetic or antiferromagnetic interactions, suggesting applications in designing molecular magnets with potential uses in data storage technologies Xuelan Mei et al., 2012.
Mechanism of Action
Future Directions
The future directions for research on “2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound .
Properties
IUPAC Name |
2-[1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl]oxypyridine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O2/c19-18(20,21)14-3-1-2-13(9-14)17(25)24-7-5-15(11-24)26-16-8-12(10-22)4-6-23-16/h1-4,6,8-9,15H,5,7,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFLINMNHYRGULP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CC(=C2)C#N)C(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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